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Abstract
This technical guide delves into the profound historical significance of platinum hexafluoride
(PtF₆), a compound that single-handedly shattered the long-held dogma of noble gas inertness.

We will explore the pivotal experiments conducted by Neil Bartlett in 1962, which demonstrated

the remarkable oxidizing power of PtF₆ and led to the first synthesis of a noble gas compound,

xenon hexafluoroplatinate. This guide will provide a comprehensive overview of the properties

of platinum hexafluoride, detailed experimental protocols for its synthesis and its historic

reaction with xenon, and the logical framework that underpinned this groundbreaking discovery.

The lasting impact of this discovery on the field of chemistry, opening the new frontier of noble

gas chemistry, will also be discussed.

Introduction: The Myth of Inertness
For decades, the Group 18 elements, the noble gases, were considered the epitome of

chemical stability and non-reactivity. Their filled valence electron shells led to the widely

accepted "octet rule" and the belief that they were incapable of forming chemical bonds. This

paradigm remained unchallenged until 1962, when a serendipitous observation and a bold

hypothesis by chemist Neil Bartlett at the University of British Columbia forever changed the
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landscape of chemistry.[1][2] The key to this revolution was a highly reactive, dark-red solid:

platinum hexafluoride.

Platinum Hexafluoride: The Potent Oxidizer
Platinum hexafluoride (PtF₆) is a unique and powerful oxidizing agent, a property that was not

fully appreciated until Bartlett's work.[3] Its exceptional ability to remove electrons from other

substances is central to its historical importance.

Physical and Chemical Properties of Platinum
Hexafluoride
A summary of the key quantitative properties of platinum hexafluoride is presented in Table 1.

Property Value Reference(s)

Formula PtF₆ [4][5]

Molar Mass 309.07 g/mol [4]

Appearance
Dark-red crystalline solid,

forms a red gas
[4][5]

Melting Point 61.3 °C (142.3 °F; 334.4 K) [4]

Boiling Point 69.14 °C (156.45 °F; 342.29 K) [4]

Density 3.83 g/cm³ [4]

Crystal Structure Orthorhombic [4]

Pt-F Bond Length 185 picometers [4][5]

Solubility in water Reacts violently [6]

Table 1: Physical and Chemical Properties of Platinum Hexafluoride.
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The discovery of noble gas reactivity was not a single event but a culmination of careful

observation, logical deduction, and experimental prowess.

The Dioxygenyl Hexafluoroplatinate Precedent
Prior to his work with xenon, Bartlett and his student Derek Lohmann had synthesized a red

solid by reacting fluorine with platinum. They identified this compound as dioxygenyl

hexafluoroplatinate, O₂⁺[PtF₆]⁻.[7] This was a remarkable finding in itself, as it demonstrated

that PtF₆ was a powerful enough oxidizing agent to remove an electron from the oxygen

molecule (O₂), which has a high ionization potential.[7]

The Logical Leap: From Oxygen to Xenon
Bartlett made a crucial intellectual connection: the first ionization potential of molecular oxygen

(1175 kJ/mol) is very similar to that of xenon (1170 kJ/mol).[1] He reasoned that if PtF₆ could

oxidize O₂, it should also be capable of oxidizing xenon.[1]

O₂ Ionization Potential
(1175 kJ/mol)

Hypothesis:
PtF₆ can oxidize Xenon

is similar to

Xenon Ionization Potential
(1170 kJ/mol)

PtF₆ oxidizes O₂ to O₂⁺[PtF₆]⁻
precedent

Experiment:
React PtF₆ with Xe

Click to download full resolution via product page

Figure 1: The logical pathway leading to Bartlett's xenon experiment.
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The primary method for synthesizing PtF₆ remains the direct fluorination of platinum metal at

elevated temperatures.[4][5]

Materials:

Platinum metal (wire or foil)

Fluorine gas (F₂)

Nickel or Monel reaction tube

Furnace capable of reaching 300 °C

Procedure:

Place the platinum metal inside the nickel or Monel reaction tube.

Heat the tube to approximately 300 °C using the furnace.

Carefully pass a stream of fluorine gas over the heated platinum.

The platinum will react with the fluorine to form platinum hexafluoride, which is a volatile

solid.

The PtF₆ product can be collected in a cold trap downstream from the reactor.

Reaction: Pt(s) + 3F₂(g) → PtF₆(s)

The Historic Reaction of Platinum Hexafluoride with
Xenon
On March 23, 1962, Neil Bartlett conducted the first experiment to react PtF₆ with xenon.[1]

The setup was elegantly simple, consisting of two connected glass flasks.

Materials:

Platinum hexafluoride (red gas)
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Xenon (colorless gas)

Two interconnected glass flasks separated by a break-seal

Procedure:

One flask was filled with red platinum hexafluoride vapor.

The adjoining flask was filled with colorless xenon gas.

The two flasks were separated by a breakable seal.

Bartlett broke the seal, allowing the two gases to mix at room temperature.[3]

Upon mixing, an immediate reaction occurred, and an orange-yellow solid precipitated on the

walls of the flask.[3][8]

Reactants

Platinum Hexafluoride
(red gas)

Mixing of Gases
(Room Temperature)

Xenon
(colorless gas)

Immediate Reaction

Orange-Yellow Solid Precipitate
(Xenon Hexafluoroplatinate)
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Figure 2: A simplified workflow of Bartlett's 1962 experiment.

The Product: Xenon Hexafluoroplatinate
Bartlett initially proposed the formula for the orange-yellow solid as Xe⁺[PtF₆]⁻.[9] However,

subsequent research has shown that the product is more complex, likely a mixture of several

compounds, including [XeF]⁺[PtF₅]⁻ and [XeF]⁺[Pt₂F₁₁]⁻.[1] Despite the initial misidentification

of the exact structure, the fundamental discovery remained: a noble gas had formed a stable

chemical compound.

The Aftermath and Lasting Impact
Bartlett's discovery, published in the Proceedings of the Chemical Society in June 1962, sent

shockwaves through the scientific community. It immediately invalidated the long-held belief in

the complete inertness of the noble gases and opened up an entirely new field of research:

noble gas chemistry.[7] Within months, other researchers had successfully synthesized other

xenon compounds, such as xenon difluoride (XeF₂) and xenon tetrafluoride (XeF₄).

The historical significance of platinum hexafluoride lies in its role as the enabler of this

paradigm shift. Its exceptional oxidizing power was the key that unlocked the chemistry of the

"inert" gases. This discovery not only added a new chapter to chemistry textbooks but also

deepened our understanding of chemical bonding and reactivity.

Conclusion
The story of platinum hexafluoride and the discovery of noble gas compounds is a powerful

testament to the importance of questioning established dogma and the role of serendipity in

scientific discovery. Neil Bartlett's keen observation and logical reasoning, centered on the

unique properties of PtF₆, fundamentally altered our understanding of the elements and

opened a new and exciting field of chemical exploration. The legacy of this dark-red solid

continues to influence research in inorganic chemistry and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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